Cas no 1511250-02-4 (2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine)

• Product Name: 2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine
• CAS No: 1511250-02-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6136370
• PubChem ID: 96751527
• Update Time: 2025-08-05

2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine
• EN300-1770529
• 1511250-02-4
• 2-methyl-1-[2-(propan-2-yl)phenyl]propan-2-amine

• Inchi： 1S/C13H21N/c1-10(2)12-8-6-5-7-11(12)9-13(3,4)14/h5-8,10H,9,14H2,1-4H3
• InChI Key： UAPBIRJYWITRDY-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine

Introduction to 2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine and its CAS No. 1511250-02-4

2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1511250-02-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic and aliphatic framework, has garnered attention due to its structural uniqueness and potential biological activities. The presence of multiple substituents, including a methyl group and an isopropyl chain, contributes to its distinctive chemical properties, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The compound's structure consists of a phenyl ring substituted with a propyl group at the 1-position and an isopropyl group at the 2-position, further modified by a methyl group at the 2-position of the propyl chain. This intricate arrangement imparts specific steric and electronic characteristics, which are critical for understanding its reactivity and interaction with biological targets. The molecular formula can be expressed as C₁₁H₁₇N, reflecting its composition of carbon, hydrogen, and nitrogen atoms.

In recent years, there has been growing interest in exploring novel heterocyclic and polycyclic compounds for their therapeutic potential. 2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine fits into this category, as its structural features suggest possible applications in the development of new pharmacological agents. The compound's aromatic core can serve as a scaffold for further derivatization, allowing chemists to modulate its properties for specific biological functions.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Studies have indicated that structurally similar compounds can interact with various enzymes, influencing metabolic pathways and potentially leading to therapeutic effects. For instance, analogs with similar phenylpropylamine moieties have been investigated for their effects on neurotransmitter systems, suggesting that 2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine may exhibit similar pharmacological profiles.

The synthesis of 2-methyl-1-2-(propan-2-yl)phenylpropan-2-amine presents an intriguing challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes, including functional group transformations such as alkylation, reduction, and aromatic substitution. Advanced techniques like transition metal-catalyzed cross-coupling reactions have also been explored to streamline the synthesis while maintaining high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1511250-02-4 with greater accuracy. Molecular modeling studies can simulate interactions between the compound and target proteins, providing insights into its mechanism of action. These computational approaches are particularly valuable in early-stage drug discovery, where they help prioritize candidates for experimental validation.

The pharmacokinetic properties of 1511250-02-4 are also under investigation. Factors such as solubility, stability, and metabolic degradation play crucial roles in determining whether a compound can progress to clinical trials. Preliminary data suggest that modifications to the molecule could enhance its bioavailability and reduce toxicity, making it a promising candidate for further development.

In conclusion, 1511250 represents a fascinating compound with potential applications in pharmaceutical research. Its unique structure and chemical properties make it an attractive target for further exploration. As our understanding of molecular interactions continues to evolve, 1511250 may play a significant role in the development of novel therapeutic agents that address unmet medical needs.